Cas no 121885-10-7 (2-Pyrazinecarboxamide,N-(1,1-dimethylethyl)-)

• Product Name: 2-Pyrazinecarboxamide,N-(1,1-dimethylethyl)-
• CAS No: 121885-10-7
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• CID: 136081
• PubChem ID: 4462842
• Update Time: 2025-04-19

2-Pyrazinecarboxamide,N-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinecarboxamide,N-(1,1-dimethylethyl)-
• N-T-BUTYL PYRAZINE CARBOXAMIDE
• N-tert-butylpyrazine-2-carboxamide
• (N-tert-butyl-carboxamido)-pyrazine
• 2-N-tert-butylpyrazinecarboxamide
• N-t-butylpyrazinamide
• N-t-butyl-pyrazinecarboxamide
• N-tert-butyl-2-pyrazinecarboxamide
• pyrazine-2-tert-butylcarboxamide
• Pyrazinecarboxamide,N-(1,1-dimethylethyl)
• pyrazinecarboxylic acid tert-butylamide
• QC-6828
• N-(tert-butyl)pyrazine-2-carboxamide
• N-tert-butyl-2-pyrazine-carboxamide
• FT-0702870
• DTXSID50403547
• AKOS003861189
• SCHEMBL2628989
• BCHLGVCVVPIQLH-UHFFFAOYSA-N
• 121885-10-7
• pyrazine-2-t-butylcarboxamide

• Inchi： 1S/C9H13N3O/c1-9(2,3)12-8(13)7-6-10-4-5-11-7/h4-6H,1-3H3,(H,12,13)
• InChI Key： BCHLGVCVVPIQLH-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC=CN=1)NC(C)(C)C

Computed Properties

• Exact Mass: 179.10600
• Monoisotopic Mass: 179.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 54.9Ų

Experimental Properties

• Density: 1.081
• Boiling Point: 361.268 °C at 760 mmHg
• Flash Point: 172.289 °C
• PSA: 54.88000
• LogP: 1.39580